1,3-Diiminoisoindoline

• IUPAC Name: 3-iminoisoindol-1-amine
• InChI: InChI=1S/C8H7N3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H,(H3,9,10,11)
• InChI Key: RZVCEPSDYHAHLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC2=N)N
• Molecular Formula: C8H7N3
• DSSTOX Substance ID: DTXSID0044658
• Molecular Weight: 145.16 g/mol
• CAS No.: 3468-11-9, 57500-34-2

Description

1,3-Diiminoisoindoline, also known as 1,3-Isoindolinediimine or Phthalimide diimide, is an organic compound with the empirical formula C8H7N3. It is used in industry as a dye precursor. The molecule can exist in different tautomers, resulting in different crystalline solids.

Synthesis Analysis

This compound is a crucial reagent for the synthesis of phthalocyanine as well as related macrocycles and chelates such as hemiporphyrazine and bis(iminopyridyl)isoindoline. Four 1,3-diylideneisoindolines were synthesized via the reaction of several organic CH acids and this compound. These compounds were prepared using simple heating and relatively quick solventless reactions.

Molecular Structure Analysis

The molecular weight of this compound is 145.16 g/mol. The molecular formula is C8H7N3.

Chemical Reactions Analysis

This compound is a crucial reagent for the synthesis of phthalocyanine as well as related macrocycles and chelates. It exhibits intense π → π* transitions in the UV–visible region.

Physical and Chemical Properties Analysis

This compound is a powder or crystal form with a melting point of approximately 197 °C (dec.) (lit.). It is a severe eye and skin irritant.

Scientific Research Applications

Tautomerism, Conformations, and Polymorphism

1,3-Diiminoisoindoline exhibits interesting chemical properties such as tautomerism and conformational polymorphism. Research has identified two polymorphs of diiminoisoindoline in its amino tautomeric form, showcasing a mixture of syn- and anti-isomers, and a polymorph containing only the syn-isomer. This characteristic is crucial for its industrial applications and contributes to the understanding of its structural versatility (Zhi-Qin Zhang et al., 2004).

Synthesis, Structure, and Optical Properties

Diiminoisoindoline is a key reagent in synthesizing various macrocycles and chelates, including phthalocyanines and hemiporphyrazines. A study presented the synthesis and characterization of 1,3-diylideneisoindolines using diiminoisoindoline, which exhibited intense π → π* transitions in the UV-visible region. These findings are significant for applications in materials science and photophysical research, highlighting the compound's role in developing new materials with desirable optical properties (Yuriy V. Zatsikha et al., 2019).

Catalysis and Ligand Properties

Unsymmetrical 1-(arylimino)-3-(2-hetarylimino)isoindolines, derived from this compound, have been synthesized and used to form palladium(II) complexes through cyclopalladation. These complexes exhibit potential as precatalysts in C-C coupling reactions, demonstrating the compound's utility in catalysis and organometallic chemistry. This application is crucial for developing new catalytic processes and enhancing reaction efficiencies (M. Bröring et al., 2008).

Metal Binding and Cluster Formation

Diiminoisoindoline's ability to modify with primary amines to afford bis-substituted heterocycles has been explored in the context of metal binding chemistry. A study demonstrated the formation of a silver hexagon cluster complex using a diiminoisoindoline-based ligand, showcasing a novel argentophilic geometry. This application highlights the potential of diiminoisoindoline derivatives in designing new metal-organic frameworks and complexes with unique geometries and properties (Ingrid-Suzy Tamgho et al., 2017).

Mechanism of Action

Target of Action

1,3-Diiminoisoindoline, also known as Isoindoline-1,3-diimine, is a nitrogen-containing organic compound It’s known that this compound is used industrially as a precursor for dye synthesis .

Mode of Action

It’s known that the molecule can exist in different tautomers, resulting in different crystalline solids . This tautomeric behavior might influence its interaction with its targets.

Biochemical Pathways

It’s known that isoindoline-1,3-dione derivatives, a related class of compounds, have diverse chemical reactivity and promising applications in fields such as pharmaceutical synthesis, herbicides, colorants, dyes, polymer additives, organic synthesis, and photochromic materials .

Pharmacokinetics

It’s known that isoindoline-1,3-dione derivatives are neutral and hydrophobic, allowing them to pass through living membranes in vivo .

Result of Action

It’s known that isoindoline-1,3-dione derivatives have shown potential as therapeutic agents . For example, some isoindoline-1,3-dione derivatives have shown inhibitory effects on the viability of cancer cells .

Action Environment

It’s known that the molecule can exist in different tautomeric forms, which might be influenced by environmental conditions .

Safety and Hazards

1,3-Diiminoisoindoline is a severe eye and skin irritant. It is a questionable carcinogen with experimental carcinogenic and tumorigenic data. When heated to decomposition, it emits toxic fumes of nitrogen oxides.

Biochemical Analysis

Cellular Effects

Some isoindoline-1,3-dione derivatives have been investigated against blood cancer using K562 and Raji cell lines

Molecular Mechanism

It is known that 1,3-Diiminoisoindoline can exist in two tautomeric forms, namely the amino-imino and diimino . The diimino tautomer is more stable in the gas phase, while the amino-imino tautomer is more stable in the crystal phase

Customer Q & A

Q1: What is the molecular formula and weight of 1,3-Diiminoisoindoline?

A1: this compound has the molecular formula C8H6N4 and a molecular weight of 158.16 g/mol.

Q2: What are the key spectroscopic features of this compound?

A2: this compound can be characterized using various spectroscopic techniques. For example, 1H NMR and 13C NMR spectroscopy have been used to study its tautomeric behavior in different solvents. [] Additionally, IR, UV-Vis, and mass spectrometry are commonly employed to confirm the structure and purity of synthesized derivatives. [, , , , , , ]

Q3: What are common synthetic routes to this compound?

A3: this compound can be synthesized from phthalonitrile via several routes. These include reacting phthalonitrile with ammonia in the presence of elemental sulfur [] or using a two-step process involving the formation of 1,3-diiminoisoindolium nitrate followed by neutralization with sodium hydroxide. [] Another route involves the reaction of N-(2-cyanobenzylidene)anilines with elemental sulfur in liquid ammonia and amines. []

Q4: How is this compound used in the synthesis of phthalocyanines?

A4: this compound is a versatile precursor for synthesizing phthalocyanines and their analogs. It can react with various substituted phthalonitriles, often in the presence of a metal salt, to form symmetrical or asymmetrical phthalocyanine complexes. [, , , , , ]

Q5: Can this compound be used to synthesize other macrocyclic compounds?

A5: Yes, this compound can be used to synthesize other macrocycles besides phthalocyanines. For example, it reacts with barbituric acid to produce C.I. Pigment Yellow 139 [], with guanazole to yield macrocyclic compounds with a 2:2 structure [], and with 2,6-diaminopyrazine to form a macrocycle comprising two molecules of each reactant. []

Q6: How does this compound react with carbodiimides?

A6: In the presence of a rhenium catalyst, this compound undergoes a C-H bond activation reaction with carbodiimides, leading to the formation of 1,3-diiminoisoindolines. This reaction represents a novel approach to synthesizing these compounds. []

Q7: Is this compound thermally stable?

A7: The thermal stability of this compound and its derivatives varies depending on the substituents present. For instance, cobalt(III)-containing phthalogens derived from this compound were found to be stable up to temperatures ranging from 40-800 °C, decomposing to form cobalt(II)-containing phthalocyanines. []

Q8: Can this compound be used in the development of catalysts?

A8: Yes, palladium(II) complexes containing unsymmetrical CNN pincer ligands derived from this compound have demonstrated effectiveness as precatalysts in C-C coupling reactions, specifically Heck and Stille couplings. []

Q9: Are there any other catalytic applications of this compound or its derivatives?

A9: While not explicitly mentioned in the provided research, the unique structural features and reactivity of this compound and its metal complexes suggest potential for exploration in other catalytic applications beyond C-C coupling reactions. Further research is needed to explore these possibilities.

Q10: Have computational methods been used to study this compound?

A10: Yes, computational studies, including DFT (Density Functional Theory) and TDDFT (Time-Dependent DFT) calculations, have been employed to investigate various aspects of this compound and its derivatives. These studies have helped explain the unusual tetraazachlorin-type UV-vis spectra observed in nickel seco-tribenzoporphyrazines derived from this compound. [] DFT calculations have also been used to determine the most stable tautomeric form of this compound derivatives in the gas phase. []

Q11: How do structural modifications of this compound influence the properties of its derivatives?

A11: Introducing various substituents onto the this compound core significantly impacts the properties of the resulting compounds. For example, adding electron-donating pentyloxy groups and electron-accepting chloro substituents to the phthalocyanine framework leads to materials with interesting second-order nonlinear optical (NLO) properties. [] Additionally, incorporating fluorine atoms into the structure of phthalocyanines derived from this compound has been shown to enhance their photodynamic activity. []

Q12: Are there any specific formulation strategies mentioned for improving the stability or solubility of this compound derivatives?

A12: The research mentions that pegylated zinc(II) phthalocyanines, synthesized from this compound and polyethylene glycol monomethyl ether, can form surfactant-free nanoparticles in water and culture media, which may improve their bioavailability. [] Additionally, formulating zinc dodecafluorophthalocyanines as Cremophor EL oil-water emulsions has been explored for their potential use as photosensitizers. []

A12: The provided research focuses primarily on the synthesis, characterization, and potential applications of this compound and its derivatives. Information regarding specific SHE regulations and compliance is not discussed within these papers.

A12: The provided research primarily focuses on the synthesis and characterization of this compound derivatives, with some studies exploring their potential applications as photosensitizers and catalysts. Detailed information regarding PK/PD properties, such as ADME and in vivo activity, is not extensively covered in these papers.

Q13: Have any in vitro or in vivo studies been conducted on this compound derivatives?

A13: Yes, some in vitro studies have been performed to evaluate the photodynamic activity of certain this compound derivatives. For example, zinc dodecafluorophthalocyanines, formulated as Cremophor EL oil-water emulsions, were tested against EMT-6 mouse mammary tumor cells and showed promising results. [] Additionally, pegylated zinc(II) phthalocyanines were tested for photocytotoxicity against HT29 human colorectal adenocarcinoma and HepG2 human hepatocarcinoma cells, exhibiting promising anticancer activity. []

Q14: What analytical methods are commonly used to characterize this compound and its derivatives?

A14: Commonly used analytical methods include:

• Spectroscopy: IR, UV-Vis, NMR (1H and 13C), and Mass Spectrometry (ESI-MS, FAB-MS) [, , , , , , , , , , , ]
• Elemental analysis: to confirm the elemental composition of the synthesized compounds [, , , , , , , ]
• X-ray crystallography: to determine the solid-state structures of selected compounds [, , , , , ]
• Electrochemical techniques: such as cyclic voltammetry and square wave voltammetry to study the redox behavior []

Q15: What are some essential resources for conducting research on this compound and its derivatives?

A15: Essential resources include:

Q16: What are some key historical milestones in the research of this compound?

A27: While specific historical milestones are not detailed in the provided papers, the research highlights the ongoing development of new synthetic routes and applications for this compound and its derivatives. For example, the discovery of rhenium-catalyzed synthesis of 1,3-diiminoisoindolines via C-H bond activation with carbodiimides [] represents a significant advancement in the field. Similarly, the synthesis and characterization of novel macrocyclic compounds like seco-tribenzoporphyrazines [] and core-expanded boron(III) subphthalocyanine analogs [] illustrate the continuous exploration of this versatile building block.

Q17: What are some examples of cross-disciplinary applications of this compound and its derivatives?

A17: The research highlights several cross-disciplinary applications of this compound derivatives, including:

• Materials science: development of ABAB-type phthalocyanines with potential in second-order NLO materials [], and exploration of tetrabenzotriazaporphyrins as photoconducting materials, fluorescent markers, and gas sensors []
• Catalysis: design of palladium(II) complexes with unsymmetrical CNN pincer ligands for C-C coupling reactions []
• Medicinal chemistry: investigation of fluorinated phthalocyanines for photodynamic therapy [] and pegylated zinc(II) phthalocyanines for their in vitro photodynamic activities against cancer cells [].